N-[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]-N',N'-dimethyl-N-phenylsulfamide

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[N-(dimethylsulfamoyl)anilino]ethanone
• InChI: InChI=1S/C19H23N3O3S/c1-20(2)26(24,25)22(17-11-4-3-5-12-17)15-19(23)21-14-8-10-16-9-6-7-13-18(16)21/h3-7,9,11-13H,8,10,14-15H2,1-2H3
• InChI Key: DDPOQUGFMQZODR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N(CC(=O)N1CCCC2=CC=CC=C21)C3=CC=CC=C3
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

N-[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]-N',N'-dimethyl-N-phenylsulfamide, commonly known as DQX, is a chemical compound with potential applications in scientific research. DQX belongs to the class of quinoline derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of DQX involves its binding to the glycine site of the NMDA receptor, which is distinct from the glutamate binding site. By binding to the glycine site, DQX prevents the activation of the NMDA receptor and inhibits the influx of calcium ions into the postsynaptic neuron. This leads to the suppression of excitatory neurotransmission and the modulation of synaptic plasticity.
Biochemical and Physiological Effects:
DQX has been reported to exert various biochemical and physiological effects in animal models. It has been shown to improve cognitive function and memory retention in rats and mice. It has also been reported to have neuroprotective effects against ischemic brain injury and excitotoxicity-induced neuronal death. Furthermore, DQX has been shown to modulate the release of various neurotransmitters such as dopamine, acetylcholine, and serotonin.

Advantages and Limitations for Lab Experiments

The use of DQX in scientific research has several advantages and limitations. One advantage is its high selectivity for the glycine site of the NMDA receptor, which allows for the specific targeting of this receptor subtype. Another advantage is its low toxicity and good solubility, which makes it suitable for in vivo and in vitro experiments. However, one limitation is its relatively short half-life, which may require frequent dosing in animal studies. Another limitation is its lack of selectivity for other receptors and ion channels, which may lead to off-target effects.

Future Directions

There are several future directions for the use of DQX in scientific research. One direction is the investigation of its potential therapeutic applications in neurological disorders such as stroke, traumatic brain injury, and schizophrenia. Another direction is the development of more selective and potent glycine site antagonists based on the structure of DQX. Furthermore, the elucidation of the molecular mechanisms underlying the effects of DQX on synaptic plasticity and neurotransmitter release may provide insights into the pathophysiology of various neurological disorders.
Conclusion:
In conclusion, DQX is a chemical compound with potential applications in scientific research, particularly in the field of neuroscience. Its selective antagonism of the glycine site of the NMDA receptor makes it a valuable tool for studying the physiological and pathological functions of this receptor subtype. The biochemical and physiological effects of DQX suggest its potential as a therapeutic agent for various neurological disorders. However, further research is needed to fully understand its mechanisms of action and to develop more selective and potent glycine site antagonists.

Scientific Research Applications

DQX has potential applications in scientific research, particularly in the field of neuroscience. It has been reported to act as a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a subtype of glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory processes. DQX can be used to study the physiological and pathological functions of the NMDA receptor in the brain and its involvement in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.